2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(3-ethoxypropylamino)-7-(4-methylphenyl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C20H25N3O2/c1-3-25-10-4-9-21-20-22-13-17-18(23-20)11-16(12-19(17)24)15-7-5-14(2)6-8-15/h5-8,13,16H,3-4,9-12H2,1-2H3,(H,21,22,23)
• InChI Key: DUJICSUMCDKNLK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)C

Description

2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one is a chemical compound with a complex structure that includes a quinazolinone core

Preparation Methods

The synthesis of 2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps. The synthetic route often starts with the preparation of the quinazolinone core, followed by the introduction of the ethoxypropylamino and methylphenyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimization of these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one can undergo various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities, such as enzyme inhibition or receptor binding. In medicine, it could be investigated for its therapeutic potential in treating various diseases. In industry, it might be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

2-[(3-ethoxypropyl)amino]-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one can be compared with other similar compounds, such as 2-(3-ethoxypropylamino)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one. These compounds share a similar quinazolinone core but differ in the substituents attached to the core. The unique combination of substituents in this compound may confer distinct chemical properties and biological activities, making it a valuable compound for research and development .